Cas no 2138122-41-3 (4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol
• CAS No: 2138122-41-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5865434
• PubChem ID: 165875264
• Update Time: 2025-05-23

4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138122-41-3
• 4-ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol
• EN300-1155962
• 4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C11H16O/c1-3-7-11(12)8-5-10(4-2)6-9-11/h5,8,10,12H,4,6,9H2,1-2H3
• InChI Key： ITZCBRZEQONKJE-UHFFFAOYSA-N
• SMILES： OC1(C#CC)C=CC(CC)CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol

4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol: A Comprehensive Overview

4-Ethyl-1-(prop-1-yn-1-yl)cyclohex-2-en-1-ol, also known by its CAS number CAS No. 2138122-41-3, is a fascinating organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various industries. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and applications of this compound, while also exploring the latest research findings that highlight its significance in modern chemistry.

The molecular structure of 4-Ethyl-propargylcyclohexenol is a key factor in its versatile behavior. The compound consists of a cyclohexene ring substituted with an ethyl group at the 4-position and a propargyl group (prop-1-yln-yl) at the 1-position, along with a hydroxyl group (-OH) at the same position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it highly reactive under certain conditions. The presence of the propargyl group introduces additional reactivity due to the sp-hybridized carbon-carbon triple bond, which can participate in various nucleophilic and electrophilic reactions.

Recent studies have focused on the synthesis and characterization of CAS No. 2138122-41-3. Researchers have developed efficient methods to synthesize this compound using catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling and Heck reaction. These methods have significantly improved the yield and purity of the compound, making it more accessible for industrial applications. Furthermore, advancements in computational chemistry have allowed for detailed modeling of the compound's electronic structure, providing insights into its reactivity and potential interactions with other molecules.

The chemical properties of 4-Ethyl-propargylcyclohexenol are highly dependent on its functional groups. The hydroxyl group imparts some degree of polarity to the molecule, while the ethyl and propargyl groups contribute to its hydrophobicity. This balance of polar and non-polar groups makes the compound suitable for use in both aqueous and organic solvents. Additionally, the compound exhibits moderate acidity due to the hydroxyl group's ability to donate protons, which can be exploited in various chemical transformations.

In terms of applications, CAS No. 2138122-41-3 has found utility in several fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For instance, recent research has explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals and modulate cellular signaling pathways.

In agrochemistry, 4-Ethyl-propargylcyclohexenol has been investigated as a component in pesticides and fungicides due to its ability to disrupt cellular membranes and inhibit enzyme activity in target organisms. Its unique structure allows for selective toxicity against pests while minimizing adverse effects on non-target species.

The materials science sector has also benefited from this compound's properties. It has been used as a precursor in the synthesis of advanced polymers and composites with tailored mechanical and thermal properties. Recent studies have demonstrated its potential as a building block for high-performance materials used in aerospace and automotive industries.

In conclusion, CAS No. 2138122-41-3 (4-Ethyl-propargylcyclohexenol)) is a versatile organic compound with a wealth of applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions to complex problems.